Cas no 136562-55-5 (methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate)

• Product Name: methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate
• CAS No: 136562-55-5
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• CID: 4593608
• Update Time: 2025-07-22

methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate

• Inchi： 1S/C15H10ClF3O3/c1-21-14(20)10-4-2-3-5-13(10)22-9-6-7-12(16)11(8-9)15(17,18)19/h2-8H,1H3
• InChI Key： FQVBNZXYEVMXLU-UHFFFAOYSA-N
• SMILES： C1(=CC(=CC=C1Cl)OC1=CC=CC=C1C(OC)=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate

Exploring Methyl 2-[4-Chloro-3-(Trifluoromethyl)Phenoxy]Benzoate (CAS No. 136562-55-5): Properties, Applications, and Innovations

Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate, identified by its CAS No. 136562-55-5, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative combines a benzoate core with a substituted phenoxy group, offering unique chemical properties that make it valuable for synthetic applications. With the rising demand for trifluoromethylated compounds in drug discovery, this molecule stands out due to its potential as a building block for bioactive molecules.

The compound’s structure features a chloro and trifluoromethyl substitution on the phenoxy ring, enhancing its lipophilicity and metabolic stability—a trait highly sought after in modern pharmaceutical intermediates. Researchers are particularly interested in its role in designing enzyme inhibitors and crop protection agents, aligning with trends in precision agriculture and targeted therapies. Its methyl ester moiety further facilitates derivatization, enabling versatile downstream modifications.

In the context of sustainability, methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate is being explored for greener synthesis routes. Recent studies highlight its compatibility with catalyzed cross-coupling reactions, reducing reliance on hazardous reagents. This aligns with the industry’s shift toward green chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, addressing queries about “improved drug bioavailability” in forums and academic discussions.

From an analytical perspective, advanced techniques like HPLC and LC-MS are employed to characterize this compound, ensuring purity for high-value applications. Quality control protocols for CAS 136562-55-5 often emphasize residual solvent limits, a concern raised in regulatory guidelines. These details cater to audiences searching for “analytical methods for fluorinated compounds” or “specifications of specialty esters.”

Innovations in agrochemical formulations have also spotlighted this molecule. Its structural motifs are linked to herbicidal activity, resonating with searches for “next-gen pesticide synergists.” Patent analyses reveal its inclusion in compositions targeting resistant weeds, addressing a pressing challenge in global agriculture. Such applications are frequently discussed in webinars and whitepapers, underscoring its relevance.

In summary, methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate exemplifies the intersection of medicinal chemistry and material science. Its adaptability to evolving industry needs—whether in drug design or sustainable agriculture—positions it as a compound of enduring interest. For researchers querying “fluorinated phenoxy derivatives uses” or “CAS 136562-55-5 suppliers,” this molecule offers a compelling case study in innovation.